Cas no 16156-54-0 (butan-2-yl methanesulfonate)

• Product Name: butan-2-yl methanesulfonate
• CAS No: 16156-54-0
• MF: C₅H₁₂O₃S
• MW: 152.211980819702
• MDL: MFCD01715284
• CID: 161063
• PubChem ID: 146192
• Update Time: 2025-04-19

butan-2-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• Methanesulfonic acid,1-methylpropyl ester
• 2-BUTYLMETHANESULPHONATE
• SEC-BUTYL MESYLATE
• 2-butyl mesylate
• 2-Butyl methanesulfonate
• Methanesulfonic acid,sec-butyl ester
• sec-Butyl methanesulfonate
• Methanesulfonic acid, 1-methylpropyl ester
• butan-2-yl methanesulfonate
• 2-Butyl methanesulphonate
• (R,S)-2-Butylmethanesulfonate
• Methanesulfonic acid, sec-butyl ester
• (R,S)-2-Butyl methanesulfonate
• (2R)-BUTAN-2-YL METHANESULFONATE
• Methanesulfonic acid, 1-methylpropyl ester, (+-)-
• s-butylmethanesulfonate
• sec-Butyl methansulfonate
• AKOS006279300
• AS-34099
• sec-Butylmethanesulfonate
• MFCD01715284
• SCHEMBL1959295
• DTXSID00923149
• CCRIS 2956
• CS-0049315
• Butan-2-yl]methanesulfonate
• 3-04-00-00012 (Beilstein Handbook Reference)
• CCRIS 9159
• PB47141
• 1-Methylpropyl Ester Methanesulfonic Acid
• 16156-54-0
• 119943-51-0
• BRN 1753434
• 1-Methylpropyl methanesulfonate
• BBL102561
• STL556364

• MDL： MFCD01715284
• Inchi： 1S/C5H12O3S/c1-4-5(2)8-9(3,6)7/h5H,4H2,1-3H3
• InChI Key： BQWQGEBNCNNFCI-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC(C)CC
• BRN： 1753434

Computed Properties

• Exact Mass: 152.05100
• Monoisotopic Mass: 152.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 1

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 51.75000
• LogP: 1.84190

butan-2-yl methanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters